Cas no 450351-99-2 (2-(1H-indol-3-ylsulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-(1H-indol-3-ylsulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 450351-99-2
• MF: C₁₃H₁₂N₄OS₂
• MW: 304.390579223633
• CID: 6410852
• PubChem ID: 4382358
• Update Time: 2025-10-08

2-(1H-indol-3-ylsulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-ylsulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-((1H-indol-3-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• Acetamide, 2-(1H-indol-3-ylthio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-
• AKOS024582664
• SR-01000571231-1
• IFLab1_002114
• HMS1418A02
• F0545-1392
• SR-01000571231
• Oprea1_001092
• EU-0028808
• 450351-99-2

• Inchi： 1S/C13H12N4OS2/c1-8-16-17-13(20-8)15-12(18)7-19-11-6-14-10-5-3-2-4-9(10)11/h2-6,14H,7H2,1H3,(H,15,17,18)
• InChI Key： RKODRBQZMHVMQA-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NN=C(C)S1)=O)C1=CNC2C=CC=CC=21

Computed Properties

• Exact Mass: 304.04525337g/mol
• Monoisotopic Mass: 304.04525337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 8.29±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(1H-indol-3-ylsulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

Recent Advances in the Study of 2-(1H-indol-3-ylsulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide (CAS: 450351-99-2)

The compound 2-(1H-indol-3-ylsulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide (CAS: 450351-99-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring both indole and thiadiazole moieties, exhibits a unique pharmacological profile that makes it a promising candidate for drug development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of antimicrobial and anticancer activities.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed a more efficient and scalable method for its preparation, which involves the reaction of 3-mercaptoindole with 2-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide under mild conditions. This improved synthesis not only enhances the yield but also ensures the purity of the final product, which is critical for subsequent biological testing. The structural elucidation of the compound has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry.

In terms of biological activity, recent in vitro studies have demonstrated that 2-(1H-indol-3-ylsulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide exhibits potent antimicrobial properties against a range of Gram-positive and Gram-negative bacteria, as well as fungal strains. The compound's mechanism of action appears to involve the inhibition of key microbial enzymes, although further studies are needed to fully elucidate the molecular targets. Additionally, preliminary anticancer assays have shown promising results, with the compound displaying selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and colon cancers.

Another area of interest is the compound's potential as a modulator of inflammatory pathways. Recent findings suggest that it may inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. This anti-inflammatory activity, combined with its antimicrobial and anticancer properties, positions the compound as a multifunctional agent with broad therapeutic potential. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetics and safety profile.

Despite these promising findings, challenges remain in the development of 2-(1H-indol-3-ylsulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Researchers are also exploring the possibility of combining this compound with other drugs to enhance its efficacy and reduce the risk of resistance development, particularly in the context of antimicrobial applications.

In conclusion, the recent studies on 2-(1H-indol-3-ylsulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide (CAS: 450351-99-2) highlight its significant potential in various therapeutic areas. The compound's unique structural features and diverse biological activities make it a valuable subject for further research. Future efforts should focus on advancing its preclinical development, including detailed mechanistic studies and in vivo evaluations, to fully realize its therapeutic promise.